Dehydrogenative cross-coupling of o-carborane with thiophenes via Ir-catalyzed regioselective cage B–H and C(sp2)–H activation†
Chemical Communications Pub Date: 2017-04-18 DOI: 10.1039/C7CC01485F
Abstract
Ir-Catalyzed –COOH directed site-selective B–H/C–H dehydrogenative cross-coupling of o-carborane with thiophenes has been achieved for the first time. Without any pre-functionalization, carboranyl carboxylic acids and thiophenes can serve as suitable coupling partners, resulting in the preparation of 4-thienyl-o-carboranes in a simple one-pot process for potential applications in materials.
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